Cas no 1065183-64-3 (tert-Butyl 6-fluoroindoline-1-carboxylate)

• Product Name: tert-Butyl 6-fluoroindoline-1-carboxylate
• CAS No: 1065183-64-3
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• MDL: MFCD13183504
• CID: 1040603
• PubChem ID: 17985580
• Update Time: 2025-05-19

tert-Butyl 6-fluoroindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-fluoroindoline-1-carboxylate
• tert-butyl 6-fluoro-2,3-dihydroindole-1-carboxylate
• DTXSID30591956
• AKOS016006198
• tert-Butyl 6-fluoro-2,3-dihydro-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 6-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester
• CS-0339532
• A895777
• 1-(tert-butoxycarbonyl)-2,3-dihydro-6-fluoroindole
• 1065183-64-3
• 1,1-Dimethylethyl 6-fluoro-2,3-dihydro-1H-indole-1-carboxylate
• F18681
• SCHEMBL619008
• DUGPXANCXNLVNC-UHFFFAOYSA-N
• 1-(tert-butoxycarbonyl)-2,3-dihydro-6-fluoro-indole

• MDL： MFCD13183504
• Inchi： 1S/C13H16FNO2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)8-11(9)15/h4-5,8H,6-7H2,1-3H3
• InChI Key： DUGPXANCXNLVNC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 237.11658
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 322.3±34.0 °C at 760 mmHg
• Flash Point: 148.7±25.7 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 29.54
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 6-fluoroindoline-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-Butyl 6-fluoroindoline-1-carboxylate

tert-Butyl 6-fluoroindoline-1-carboxylate (CAS No. 1065183-64-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

tert-Butyl 6-fluoroindoline-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1065183-64-3, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a fluoroindoline core structure, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of both a fluorine atom and a tert-butyl ester group imparts unique chemical properties, making it a valuable building block for drug discovery and development.

The fluoroindoline scaffold is particularly noteworthy in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. The fluorine substituent, in particular, is well-documented for its role in modulating pharmacokinetic profiles, often improving both the bioavailability and duration of action of therapeutic agents. This has led to extensive research into fluorinated indoline derivatives as potential candidates for treating a wide array of diseases, including oncological and neurological disorders.

In recent years, the synthesis and application of tert-butyl 6-fluoroindoline-1-carboxylate have been explored in several cutting-edge pharmaceutical projects. One notable area of interest is its use in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often pivotal in cellular signaling pathways associated with diseases such as cancer and inflammation. By designing molecules that selectively disrupt these interactions, researchers aim to develop novel therapeutic strategies with reduced side effects.

The tert-butyl ester group in tert-butyl 6-fluoroindoline-1-carboxylate serves multiple purposes during synthetic processes. It acts as a protecting group for carboxylic acid functionalities, allowing for selective modifications at other positions on the molecule. Additionally, the tert-butyl group enhances the lipophilicity of the compound, which can be advantageous when designing orally bioavailable drugs. This dual functionality makes it an indispensable intermediate in multi-step synthetic routes toward complex pharmaceuticals.

Advances in computational chemistry have further highlighted the importance of tert-butyl 6-fluoroindoline-1-carboxylate as a synthetic precursor. Molecular modeling studies have demonstrated that fluorinated indoline derivatives exhibit favorable binding affinities to biological targets, often outperforming their non-fluorinated counterparts. These insights have guided the design of new drug candidates with improved pharmacological properties. For instance, recent studies have shown that fluorinated indolines can act as potent kinase inhibitors by selectively binding to active sites on target enzymes.

The versatility of tert-butyl 6-fluoroindoline-1-carboxylate extends beyond its role as an intermediate. It has also been utilized in the synthesis of peptidomimetics, where its rigid indoline core provides structural stability while allowing for modifications at other positions to optimize biological activity. This has opened up new avenues for developing peptide-based therapeutics, which are increasingly recognized for their potential in treating complex diseases.

In conclusion, tert-butyl 6-fluoroindoline-1-carboxylate (CAS No. 1065183-64-3) represents a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and functional groups make it an invaluable tool for medicinal chemists seeking to develop innovative drug treatments. As research continues to uncover new applications for this compound, its significance in the pharmaceutical industry is poised to grow even further.